N1-(4-fluorophenyl)-N2-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)oxalamide

• IUPAC Name: N'-(4-fluorophenyl)-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxamide
• InChI: InChI=1S/C20H23FN2O3S/c1-13(24)16-8-9-17(27-16)20(10-2-3-11-20)12-22-18(25)19(26)23-15-6-4-14(21)5-7-15/h4-9,13,24H,2-3,10-12H2,1H3,(H,22,25)(H,23,26)
• InChI Key: WKLQXBXQJKWIRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)C(=O)NC3=CC=C(C=C3)F)O
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol

Description

N1-(4-fluorophenyl)-N2-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H23FN2O3S and its molecular weight is 390.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

• Orexin Receptor Antagonists : Compounds acting as orexin receptor antagonists, such as SB-649868, have been explored for their potential in treating binge eating and possibly other eating disorders with a compulsive component. These compounds selectively reduce binge eating for highly palatable food without affecting standard food pellet intake at doses that do not induce sleep, indicating a major role of orexin-1 receptor mechanisms in binge eating behaviors (Piccoli et al., 2012).

• Cyclooxygenase-2 Inhibitors : The introduction of a fluorine atom in certain molecules has been shown to preserve cyclooxygenase-2 (COX-2) potency and notably increase COX1/COX-2 selectivity. This has led to the identification of potent, highly selective, and orally active COX-2 inhibitors, such as JTE-522, which are currently in clinical trials for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

• Selective Androgen Receptor Modulators (SARMs) : Compounds like S-1 have been developed as selective androgen receptor modulators for potential treatment of androgen-dependent diseases. These compounds demonstrate desirable pharmacokinetics and metabolism profiles, including rapid absorption, slow clearance, moderate distribution, and extensive metabolism in preclinical studies (Wu et al., 2006).

• Neurokinin-1 Receptor Antagonists : Molecules like 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride 3 have been identified as high affinity, orally active neurokinin-1 (h-NK(1)) receptor antagonists. These compounds have shown effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).